Cas no 572-41-8 (trans-9,10-Dihydroxy-9,10-dihydrophenanthrene)

• Product Name: trans-9,10-Dihydroxy-9,10-dihydrophenanthrene
• CAS No: 572-41-8
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 1006993
• PubChem ID: 114767
• Update Time: 2025-06-10

trans-9,10-Dihydroxy-9,10-dihydrophenanthrene Chemical and Physical Properties

Names and Identifiers

• trans-9,10-Dihydroxy-9,10-dihydrophenant
• trans-9,10-Dihydroxy-9,10-dihydrophenanthrene
• 572-41-8
• 9(S),10(S)-dihydro-(E)-9,10-Phenanthrenediol
• trans-9(S),10(S)-Dihydrodiolphenanthrene
• trans-9(S),10(S)-Dihydroxy-9,10-dihydrophenanthrene
• 9,10-Phenanthrenediol, 9,10-dihydro-, trans-
• Q27103977
• 9,10-Phenanthrenediol, 9,10-dihydro-, (R,10R)-rel-
• 9,10-Phenanthrenediol, 9,10-dihydro-, (9R,10R)-rel-
• Rel-(9S,10S)-9,10-dihydrophenanthrene-9,10-diol
• (E)-9,10-Dihydro-9,10-phenanthrenediol
• (9S,10S)-9,10-dihydrophenanthrene-9,10-diol
• CHEBI:28951
• (E)-9,10-Dihydroxy-9,10-dihydrophenanthrene
• c0453
• trans-9(S),10(S)-Dihydro-9,10-dihydroxyphenanthrene
• Phenanthrene-trans-9(S),10(S)-dihydrodiol
• 9,10-Phenanthrenediol, 9,10-dihydro- (E)-

• MDL： MFCD01708803
• Inchi： 1S/C14H12O2/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16/h1-8,13-16H/t13-,14-/m0/s1
• InChI Key： MFXNBQWUTDDOKE-KBPBESRZSA-N
• SMILES： O[C@H]1C2C=CC=CC=2C2C=CC=CC=2[C@@H]1O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.43400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on trans-9,10-Dihydroxy-9,10-dihydrophenanthrene

Trans-9,10-Dihydroxy-9,10-dihydrophenanthrene (CAS No. 572-41-8): An Overview of Its Structure, Properties, and Applications

Trans-9,10-dihydroxy-9,10-dihydrophenanthrene (CAS No. 572-41-8) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dihydrophenanthrenes, which are polycyclic aromatic hydrocarbons (PAHs) with additional hydroxyl groups. The presence of these hydroxyl groups imparts specific chemical and biological properties that make trans-9,10-dihydroxy-9,10-dihydrophenanthrene a subject of extensive research.

The molecular structure of trans-9,10-dihydroxy-9,10-dihydrophenanthrene consists of a three-ring system with two hydroxyl groups positioned at the 9 and 10 positions. The trans configuration of these hydroxyl groups is crucial for its chemical reactivity and biological activity. This configuration influences the compound's solubility, stability, and interactions with biological systems. Recent studies have highlighted the importance of the trans configuration in modulating the compound's pharmacological properties.

In terms of physical properties, trans-9,10-dihydroxy-9,10-dihydrophenanthrene is a solid at room temperature with a melting point ranging from 245 to 247°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics are essential for its use in various chemical and biological assays.

The chemical reactivity of trans-9,10-dihydroxy-9,10-dihydrophenanthrene is influenced by its functional groups. The hydroxyl groups can participate in hydrogen bonding and other intermolecular interactions, making the compound suitable for use in supramolecular chemistry. Additionally, the presence of these hydroxyl groups allows for further derivatization through reactions such as esterification and etherification. These modifications can enhance the compound's stability or introduce new functional properties.

Biological studies have revealed that trans-9,10-dihydroxy-9,10-dihydrophenanthrene exhibits a range of pharmacological activities. One notable application is its potential as an antioxidant. Research has shown that this compound can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of antioxidant-based therapies for conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, trans-9,10-dihydroxy-9,10-dihydrophenanthrene has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

In addition to its antioxidant and anti-inflammatory properties, trans-9,10-dihydroxy-9,10-dihydrophenanthrene has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation. These findings have sparked interest in exploring the compound's potential as a novel anticancer agent.

The safety profile of trans-9,10-dihydroxy-9,10-dihydrophenanthrene has been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, trans-9,10-dihydroxy-9,10-dihydrophenanthrene (CAS No. 572-41-8) is a multifaceted compound with a unique molecular structure that confers various chemical and biological properties. Its potential applications in antioxidant therapy, anti-inflammatory treatment, and cancer research make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the development of novel pharmaceuticals.